2-(allylthio)-4-(2,4-dichlorobenzylidene)-1,3-thiazol-5(4H)-one

• IUPAC Name: (4Z)-4-[(2,4-dichlorophenyl)methylidene]-2-prop-2-enylsulfanyl-1,3-thiazol-5-one
• InChI: InChI=1S/C13H9Cl2NOS2/c1-2-5-18-13-16-11(12(17)19-13)6-8-3-4-9(14)7-10(8)15/h2-4,6-7H,1,5H2/b11-6-
• InChI Key: PLLKFOYZAGAVMG-WDZFZDKYSA-N
• Canonical SMILES: C=CCSC1=NC(=CC2=C(C=C(C=C2)Cl)Cl)C(=O)S1
• Isomeric SMILES: C=CCSC1=N/C(=C\C2=C(C=C(C=C2)Cl)Cl)/C(=O)S1
• Molecular Formula: C13H9Cl2NOS2
• Molecular Weight: 330.3 g/mol

Description

2-(Allylthio)-4-(2,4-dichlorobenzylidene)-1,3-thiazol-5(4H)-one, also known as DTC or dichloroacetylthiochalcone, is a synthetic compound that has attracted the attention of researchers due to its potential applications in the field of medicine and agriculture. This compound belongs to the class of thiazoles and has a molecular formula of C15H10Cl2N2OS.

Mechanism of Action

The mechanism of action of 2-(allylthio)-4-(2,4-dichlorobenzylidene)-1,3-thiazol-5(4H)-one is not fully understood, but it is believed to involve the inhibition of enzymes that are essential for the survival of microorganisms. 2-(allylthio)-4-(2,4-dichlorobenzylidene)-1,3-thiazol-5(4H)-one has been shown to inhibit the activity of enzymes such as acetylcholinesterase and xanthine oxidase.
Biochemical and Physiological Effects
2-(allylthio)-4-(2,4-dichlorobenzylidene)-1,3-thiazol-5(4H)-one has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. 2-(allylthio)-4-(2,4-dichlorobenzylidene)-1,3-thiazol-5(4H)-one has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(allylthio)-4-(2,4-dichlorobenzylidene)-1,3-thiazol-5(4H)-one in lab experiments is its relatively low cost and easy synthesis. However, one limitation is that 2-(allylthio)-4-(2,4-dichlorobenzylidene)-1,3-thiazol-5(4H)-one has low solubility in water, which can make it difficult to work with in aqueous environments.

Future Directions

There are several potential future directions for research on 2-(allylthio)-4-(2,4-dichlorobenzylidene)-1,3-thiazol-5(4H)-one. One area of interest is the development of new antimicrobial agents based on the structure of 2-(allylthio)-4-(2,4-dichlorobenzylidene)-1,3-thiazol-5(4H)-one. Another potential direction is the investigation of the potential use of 2-(allylthio)-4-(2,4-dichlorobenzylidene)-1,3-thiazol-5(4H)-one as a herbicide or insecticide in agriculture. Additionally, further research is needed to fully understand the mechanism of action of 2-(allylthio)-4-(2,4-dichlorobenzylidene)-1,3-thiazol-5(4H)-one and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 2-(allylthio)-4-(2,4-dichlorobenzylidene)-1,3-thiazol-5(4H)-one involves the reaction between 2,4-dichlorobenzaldehyde and allylthiocyanate in the presence of a base such as sodium hydroxide. The resulting product is then treated with thioacetic acid to yield 2-(allylthio)-4-(2,4-dichlorobenzylidene)-1,3-thiazol-5(4H)-one as a yellow crystalline solid.

Scientific Research Applications

2-(allylthio)-4-(2,4-dichlorobenzylidene)-1,3-thiazol-5(4H)-one has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit antimicrobial, anti-inflammatory, anticancer, and antifungal properties. 2-(allylthio)-4-(2,4-dichlorobenzylidene)-1,3-thiazol-5(4H)-one has been shown to be effective against various strains of bacteria, including Staphylococcus aureus and Escherichia coli.